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Compound of Interest

Compound Name: 1,3-Dioleoyl-2-elaidoyl glycerol

Cat. No.: B3025937

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,3-Dioleoyl-2-elaidoyl glycerol is a specific triacylglycerol (TAG), also known as a
triglyceride, characterized by a glycerol backbone esterified with two oleic acid molecules at the
sn-1 and sn-3 positions and one elaidic acid molecule at the sn-2 position. As a mixed-acid
triglyceride containing both cis (oleic) and trans (elaidic) isomers of the same C18:1 fatty acid, it
serves as a valuable molecule for research in lipid chemistry, nutrition, and cellular metabolism.
Its unique structure makes it particularly relevant for studying the physicochemical and
biological effects of trans fatty acids when incorporated into a triglyceride structure, a common
form of dietary fat intake. This guide provides an in-depth overview of its properties, synthesis,
analysis, and the biological signaling pathways associated with its constituent fatty acids.

Core Properties and Identification

The fundamental identification and physicochemical properties of 1,3-Dioleoyl-2-elaidoyl
glycerol are summarized below.
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Property Value Reference(s)

CAS Number 110170-81-5 [1]12]

1,3-Olein-2-Elaidin,

Synonyms TG(18:1(92)/18:1(9E)/18:1(92)  [1]
)
Molecular Formula Cs7H10406 [11[2]
Molecular Weight 885.4 g/mol [1]
Physical Form An ol [1]
) >95% (as commercially
Purity [1]

available)

DMF: 10 mg/ml, Ethanol: 10
Solubility mg/ml, Ethanol:PBS (pH 7.2) [1]
(1:1): 0.5 mg/mi

Storage Temperature -20°C [3]
= 4 years (under proper

Stability Y ( Prop [1]
storage)

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of specific, asymmetric
triacylglycerols like 1,3-Dioleoyl-2-elaidoyl glycerol are crucial for research and development.
While a specific synthesis protocol for this exact molecule is not readily available in the
literature, well-established chemoenzymatic methods for analogous structured triglycerides,
such as 1,3-dioleoyl-2-palmitoylglycerol (OPO), provide a robust template. Analytical methods
for TAG regioisomers are directly applicable.

Analogous Synthesis: Chemoenzymatic Production of a
Structured Triacylglycerol

This protocol is adapted from the synthesis of 1,3-dioleoyl-2-palmitoylglycerol (OPO) and
outlines a three-step process that can be modified for 1,3-Dioleoyl-2-elaidoyl glycerol by
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substituting palmitic acid with elaidic acid.[4]
Step 1: Synthesis of Vinyl Oleate
o Reaction Setup: Combine vinyl acetate and oleic acid in a reaction vessel.

e Transvinylation: The reaction proceeds via transvinylation to produce vinyl oleate. This step
can be catalyzed.

 Purification: The resulting vinyl oleate is purified to remove residual reactants.

Step 2: Enzymatic Synthesis of 1,3-Dioleoin

Reactants: React the purified vinyl oleate with glycerol.

o Enzymatic Catalyst: Use an immobilized lipase, such as Novozym 435, at a concentration of
10% (w/v).

o Reaction Conditions: Maintain the reaction at 35°C for 8 hours under controlled agitation.[4]

e Solvent System: This reaction can be performed in a solvent-free system, which is an
innovative and more environmentally friendly approach.[4]

 Purification: After the reaction, the 1,3-diolein is purified from the crude mixture to achieve
high purity (e.g., >98%).[4]

Step 3: Final Acylation to Form the Target Triacylglycerol

» Reactants: Chemically react the purified 1,3-diolein with elaidic acid (in place of palmitic acid
for OPO synthesis).

e Reaction Conditions: The specific conditions for this chemical acylation step would need to
be optimized but typically involve controlled temperature and removal of byproducts to drive
the reaction to completion.

o Final Product: The resulting product is 1,3-dioleoyl-2-elaidoyl glycerol.
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 Purification and Analysis: The final product is purified and its regiopurity is confirmed using
methods described below. Yields for analogous syntheses have reached over 90%.[4]

Analysis of Triacylglycerol Regioisomers

Distinguishing 1,3-Dioleoyl-2-elaidoyl glycerol from its isomers (e.g., 1,2-Dioleoyl-3-elaidoyl
glycerol) is critical. High-performance liquid chromatography coupled with mass spectrometry
(HPLC-MS) is a powerful technique for this purpose.[5][6][7]

o Chromatographic Separation:

o Stationary Phase: Utilize a reversed-phase column (e.g., C18 or C28) for separation.
Silver-ion HPLC is also a highly effective method for separating TAGs based on the
number and geometry of double bonds.[5][8]

o Mobile Phase: A gradient of organic solvents is typically used to elute the different TAG
species.

e Mass Spectrometric Detection:

o lonization: Atmospheric pressure chemical ionization (APCI) is highly suitable for TAG
analysis as it generates abundant diacylglycerol-like fragment ions ([DAG]*).[8][9]

o Fragmentation Analysis: The key to distinguishing regioisomers lies in the differential
fragmentation. There is a preferred loss of the fatty acid from the sn-1/3 positions
compared to the sn-2 position.[9]

o Quantification: For a TAG of the structure AAB/ABA (where A is oleic acid and B is elaidic
acid), the relative abundance ratio of the fragment ions [AA]* to [AB]* will be significantly
different for the two isomers. By creating calibration curves with standards, the proportion
of each regioisomer in a mixture can be accurately determined.[9]

Investigation of Polymorphic Behavior

The physical properties of triglycerides, such as melting point and crystallization behavior, are
dictated by their polymorphic forms. The study of 1,3-Dioleoyl-2-elaidoyl glycerol has been
instrumental in understanding these properties.[1]
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o Sample Preparation: The pure TAG is melted and then subjected to controlled cooling and
heating cycles.

» Analytical Techniques:

o Differential Scanning Calorimetry (DSC): To measure the heat flow associated with phase
transitions (crystallization and melting) at various cooling and heating rates.[10][11]

o Synchrotron Radiation X-ray Diffraction (SR-XRD): To obtain real-time information on the
crystal structures (polymorphic forms like a, ', and () during the thermal treatments.[10]
[11]

o Experimental Parameters: The cooling and heating rates are varied (e.g., from 0.5°C/min to
15°C/min) to investigate how kinetics influence the formation of different polymorphs.[11]
This allows for the determination of which forms are kinetically favored versus
thermodynamically stable.

Signaling Pathways and Biological Relevance

While direct signaling roles for intact 1,3-Dioleoyl-2-elaidoyl glycerol are not well-defined, the
biological activities of its constituent fatty acids, oleic acid and elaidic acid, are subjects of
intense research. Once hydrolyzed by lipases, these fatty acids can enter various cellular
pathways.

Signaling Pathways of Oleic Acid (cis-9-Octadecenoic
acid)

Oleic acid, a common monounsaturated fatty acid, is known to be more than just a metabolic
fuel; it also acts as a signaling molecule that can influence cellular processes like energy
metabolism and proliferation.[12]

o Fatty Acid Oxidation: In skeletal muscle cells, oleic acid can increase intracellular cyclic AMP
(cAMP) levels, activating Protein Kinase A (PKA). PKA then phosphorylates and activates
SIRT1, a deacetylase. Activated SIRT1 deacetylates and hyperactivates the transcriptional
coactivator PGC1a, leading to increased expression of genes involved in fatty acid oxidation.
[12]
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» Angiogenesis and Proliferation: Oleic acid can stimulate endothelial cell migration and
proliferation, key events in angiogenesis. This is mediated through various receptors and
pathways including free fatty acid receptors (FFAR1, FFAR4), EGFR, PI3K, and AKT.[13]
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Fig 1. Signaling pathways of oleic acid.

Signaling Pathways of Elaidic Acid (trans-9-
Octadecenoic acid)

Elaidic acid is the principal trans fatty acid found in industrially hydrogenated vegetable oils. Its
consumption is associated with adverse health effects, including cardiovascular disease, which
may be linked to its impact on hepatic lipid metabolism and cellular stress pathways.[14]

e Hepatic Cholesterol Metabolism: In liver cells (HepG2 model), elaidic acid has been shown
to up-regulate numerous enzymes involved in the cholesterol synthesis pathway, including
the rate-limiting enzyme HMG-CoA Reductase (HMGCR). This contributes to an overall
increase in cholesterol synthesis and modifications in plasma cholesterol levels.[14]

o Endothelial Cell Apoptosis: At sufficient concentrations (0.1-5 mmol/L), elaidic acid can
induce apoptosis (programmed cell death) in human umbilical vein endothelial cells
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(HUVECS), a potential mechanism for its detrimental effects on vascular health.[15]

» Inflammatory Pathways: Research suggests elaidic acid can act through pathways involving
lipid metabolism dysregulation and inflammatory responses, potentially promoting the
progression of certain digestive diseases.[16]

Hepatic Cholesterol Metabolism

Elaidic Acid HMGC_R & other 1 Choleste;rol
synthesis enzymes SIESE]

AN

Endothelial Cell Effects
Endothelial Cells .

Click to download full resolution via product page

Fig 2. Signaling pathways of elaidic acid.

Conclusion

1,3-Dioleoyl-2-elaidoyl glycerol is a triacylglycerol of significant scientific interest due to its
defined structure incorporating both cis and trans fatty acid isomers. This guide has provided
essential technical information, including its CAS number, physicochemical properties, and
detailed experimental frameworks for its synthesis and analysis. Furthermore, by examining the
distinct signaling pathways of its constituent fatty acids, oleic and elaidic acid, this document
offers researchers and drug development professionals a foundational understanding of its
potential biological implications. The methodologies and pathway diagrams presented herein
serve as a valuable resource for future investigations into the roles of specific triacylglycerol
structures in health and disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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